Cas no 61318-32-9 (Benzenesulfonyl chloride, 4-[(1-oxododecyl)amino]-)

• Product Name: Benzenesulfonyl chloride, 4-[(1-oxododecyl)amino]-
• CAS No: 61318-32-9
• MF: C₁₈H₂₈ClNO₃S
• MW: 373.937823295593
• CID: 484316
• PubChem ID: 71396957
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 4-[(1-oxododecyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-[(1-oxododecyl)amino]-
• 4-(dodecanoylamino)benzenesulfonyl chloride
• 61318-32-9
• DTXSID30818478
• 4-(Dodecanoylamino)benzene-1-sulfonyl chloride

• Inchi： 1S/C18H28ClNO3S/c1-2-3-4-5-6-7-8-9-10-11-18(21)20-16-12-14-17(15-13-16)24(19,22)23/h12-15H,2-11H2,1H3,(H,20,21)
• InChI Key： AMBOQKWXOMWDFP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=CC=1)NC(CCCCCCCCCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 373.14804
• Monoisotopic Mass: 373.1478426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24